Cas no 69672-35-1 (alpha-(fluoromethyl)glutamic acid)

• Product Name: alpha-(fluoromethyl)glutamic acid
• CAS No: 69672-35-1
• MF: C₆H₁₀FNO₄
• MW: 179.146305561066
• CID: 973989
• PubChem ID: 129665
• Update Time: 2025-04-19

alpha-(fluoromethyl)glutamic acid Chemical and Physical Properties

Names and Identifiers

• alpha-(fluoromethyl)glutamic acid
• DL-Glutamic acid, 2-(fluoromethyl)-
• SCHEMBL10778584
• 69672-35-1
• a-fluoromethyl-glutamic acid
• 2-(Fluoromethyl)glutamic acid
• DTXSID20989823

• Inchi： 1S/C6H10FNO4/c7-3-6(8,5(11)12)2-1-4(9)10/h1-3,8H2,(H,9,10)(H,11,12)
• InChI Key： MQDPXCNKVNOCEE-UHFFFAOYSA-N
• SMILES： FCC(C(=O)O)(CCC(=O)O)N

Computed Properties

• Exact Mass: 179.0594
• Monoisotopic Mass: 179.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62